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Compound of Interest

Compound Name: Trifluoroacetaldehyde hydrate

Cat. No.: B1206405 Get Quote

An In-depth Technical Guide to the Stability and Storage of Trifluoroacetaldehyde Hydrate

Introduction
Trifluoroacetaldehyde, also known as fluoral, is a pivotal reagent in organic synthesis, primarily

utilized for introducing trifluoromethyl groups into molecules.[1] This modification is of particular

interest in drug development, as the trifluoromethyl group can significantly enhance a drug's

metabolic stability, bioavailability, and efficacy.[2] However, anhydrous trifluoroacetaldehyde is

a gas at room temperature and has a tendency to polymerize upon storage.[1] Consequently, it

is most commonly supplied and used in its more stable hydrated form, Trifluoroacetaldehyde
hydrate (CF₃CH(OH)₂).[1]

This guide provides a comprehensive overview of the stability and optimal storage conditions

for Trifluoroacetaldehyde hydrate, intended for researchers, scientists, and professionals in

drug development. Understanding these parameters is crucial for ensuring the reagent's

integrity, obtaining reliable experimental results, and maintaining a safe laboratory environment.

Physicochemical Properties
A summary of the key physicochemical properties of Trifluoroacetaldehyde hydrate is

presented below.
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Property Value

CAS Number 421-53-4[1], 33953-86-5[3]

Molecular Formula C₂H₃F₃O₂[4]

Molecular Weight 116.04 g/mol [4]

Appearance Colorless liquid or colorless crystals[1][5]

Boiling Point 104-106 °C[6]

Density ~1.44 g/mL at 20 °C[6]

Synonyms 2,2,2-Trifluoro-1,1-ethanediol, Fluoral hydrate[7]

Stability Profile
Trifluoroacetaldehyde hydrate is considered stable under normal, recommended conditions.

[8] However, its stability is influenced by temperature, moisture, and the presence of

incompatible materials.

Thermal Stability
The hydrate form is sensitive to heat. The gem-diol structure is in equilibrium with the

anhydrous aldehyde and water, and this equilibrium can be shifted by temperature changes.[9]

Heating an aqueous solution of the hydrate can generate trifluoroacetaldehyde vapor.[10]

While the hydrate itself has a defined boiling point of 104-106 °C, prolonged exposure to high

temperatures may lead to decomposition.[6]

Chemical Stability and Reactivity
Hydration Equilibrium: In aqueous solutions, aldehydes and ketones exist in equilibrium with

their hydrate (gem-diol) form.[9] For trifluoroacetaldehyde, the presence of the strongly

electron-withdrawing trifluoromethyl group destabilizes the carbonyl group, thus favoring the

formation of the stable gem-diol hydrate.[11][12] This is a key reason for its stability

compared to the anhydrous form.

Polymerization: Anhydrous trifluoroacetaldehyde is prone to polymerization, forming a waxy,

white solid. The hydrate is significantly more stable and less susceptible to this process.[10]
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Dehydration: While the hydrate is stable, it can be dehydrated back to the aldehyde.[10] This

can occur under certain conditions, such as heating in the presence of a dehydrating agent

or specific salts.[10][13]

Incompatibilities: Trifluoroacetaldehyde hydrate should be stored away from oxidizing

agents.[8] It is also important to avoid sources of ignition such as heat, sparks, and open

flames, as the anhydrous form is volatile.[8][14]

Recommended Storage and Handling
Proper storage and handling are essential to maintain the quality and safety of

Trifluoroacetaldehyde hydrate.

Storage Conditions
The following table summarizes the recommended storage conditions based on supplier safety

data sheets and product information.

Parameter Recommendation

Temperature 2-8°C (Refrigerated)[3][4]

Atmosphere Sealed in a dry environment[3][4]

Container Keep container tightly closed[8][14]

Location Store in a well-ventilated place[8][14]

Hazards to Avoid
Keep away from heat, sparks, open flames, and

other sources of ignition[8]

Handling Precautions
Always handle in a well-ventilated area, such as a fume hood.[8]

Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and

lab coats.[8][14]

Take precautionary measures against static discharge.[8]
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Ensure eyewash stations and safety showers are readily accessible.[8][14]

Avoid contact with skin and eyes and prevent inhalation or ingestion.[8]
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Receiving Trifluoroacetaldehyde
Hydrate

Is container seal intact?

Store in designated refrigerator
at 2-8°C

Yes

Quarantine and report
to supervisor

No

Retrieve for experiment

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle only in a
well-ventilated fume hood

Dispense required amount

Tightly reseal container
immediately

Return to refrigerator
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Start Stability Study

Procure single lot of
Trifluoroacetaldehyde Hydrate

Aliquot into multiple
sealed vials

T=0 Analysis
(GC, NMR, Karl Fischer)

Store samples at 2-8°C

Pull sample at pre-defined
time interval (e.g., 3, 6, 12 mo)

Repeat T=0 Analysis

Compare results to T=0 data

No significant change:
Sample is stable

Pass

Significant degradation:
Determine shelf-life

Fail

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1206405?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Fluoral
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-trifluoroacetaldehyde-hydrate-in-modern-pharmaceutical-synthesis-bj
https://www.bldpharm.com/products/33953-86-5.html
https://www.fluoromart.com/products/421-53-4
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0501158.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6507066.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/68351
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13234&PLANT=d__ALF
https://www.chem.ucalgary.ca/courses/353/Carey5th/Ch17/ch17-3-4-1.html
https://patents.google.com/patent/GB2260322A/en
https://patents.google.com/patent/GB2260322A/en
https://chem.libretexts.org/Courses/Purdue/Purdue%3A_Chem_26200%3A_Organic_Chemistry_II_(Wenthold)/Chapter_16.__Aldehydes_and_Ketones/16.08%3A_Hydration_of_Ketones_and_Aldehydes
https://www.chemistrysteps.com/reactions-of-aldehydes-and-ketones-with-water/
https://www.reddit.com/r/Chempros/comments/11sa734/dehydrating_a_hydrate_to_aldehyde/
https://www.fishersci.co.uk/store/msds?partNumber=11430763&countryCode=GB&language=en
https://www.benchchem.com/product/b1206405#stability-and-storage-conditions-for-trifluoroacetaldehyde-hydrate
https://www.benchchem.com/product/b1206405#stability-and-storage-conditions-for-trifluoroacetaldehyde-hydrate
https://www.benchchem.com/product/b1206405#stability-and-storage-conditions-for-trifluoroacetaldehyde-hydrate
https://www.benchchem.com/product/b1206405#stability-and-storage-conditions-for-trifluoroacetaldehyde-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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